3-Hydroxy-4-methoxybenzonitrile
Cat. No. B193458
M. Wt: 149.15 g/mol
InChI Key: ASQHIJLQYYFUDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:16]([OH:17])(=[O:18])[CH3:19].[CH3:20][C:21](=[O:22])[OH:23].[ClH:12].[NH2:13][OH:14].[Na:15].[OH:1][c:2]1[cH:3][c:4]([CH:5]=[O:6])[cH:7][cH:8][c:9]1[O:10][CH3:11]>>[OH:1][c:2]1[cH:3][c:4]([C:5]#[N:13])[cH:7][cH:8][c:9]1[O:10][CH3:11]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
Cl
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COc1ccc(C=O)cc1O
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COc1ccc(C#N)cc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
